![molecular formula C6H5BrFN B180217 3-Bromo-5-fluoroaniline CAS No. 134168-97-1](/img/structure/B180217.png)
3-Bromo-5-fluoroaniline
Overview
Description
3-Bromo-5-fluoroaniline is a chemical compound with the molecular formula C6H5BrFN. It has a molecular weight of 190.02 g/mol . This compound is used in the preparation of various pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a bromine atom, a fluorine atom, and an amine group . The IUPAC name for this compound is this compound .Scientific Research Applications
Synthesis and Biological Activities
3-Bromo-5-fluoroaniline is a key intermediate in the synthesis of various biologically active compounds. For instance, it has been used in the synthesis of thieno[3,2-c]quinoline and pyrrolo[3,2-c]quinoline derivatives. These compounds have demonstrated significant antibacterial activity against both gram-positive and gram-negative bacterial strains, as well as notable antifungal properties (Abdel‐Wadood et al., 2014).
Synthetic Methodology Development
Research has also focused on developing new synthetic methodologies involving this compound. For example, it was used as a starting material for the synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, an important intermediate in the synthesis of many biologically active compounds (Wang et al., 2016).
Versatile Synthesis Applications
Another study focused on the synthesis of 5-bromo-2-fluoro-3-pyridylboronic acid using this compound, demonstrating its versatility in the synthesis of 3,5-disubstituted 2-fluoropyridines and 2-pyridones. This highlights the compound's utility in creating a range of substituted pyridines, which are valuable in various chemical and pharmaceutical applications (Sutherland & Gallagher, 2003).
Radioligand Development for Medical Imaging
In medical imaging, this compound derivatives have been explored as radioligands. For instance, a study investigated the synthesis of [11C]SP203, a radioligand for imaging brain metabotropic glutamate 5 receptors (mGluR5) in monkey brains using PET scans. This application is significant for neuroscience research and potential clinical applications (Siméon et al., 2012).
Environmental Applications
In environmental science, the degradation of 3-fluoroaniline by Rhizobium sp. was studied, highlighting the compound's role in biodegradation research. This is relevant for understanding the environmental impact and breakdown of fluoroaniline compounds (Zhao et al., 2019).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
3-Bromo-5-fluoroaniline is a chemical compound with the molecular formula C6H5BrFN Similar compounds are often used in the synthesis of active pharmaceutical ingredients (apis) .
Mode of Action
It’s known that the fluoride substituent in similar compounds can react with nucleophiles via nucleophilic aromatic substitution . This interaction can lead to changes in the target molecule, potentially altering its function.
Biochemical Pathways
Compounds with similar structures are often used as molecular scaffolds for apis , suggesting that they may interact with a variety of biochemical pathways depending on the specific API being synthesized.
Result of Action
Given its potential use in the synthesis of apis , it’s likely that the effects would vary depending on the specific API and its intended therapeutic effect.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound like this compound. Factors such as temperature, pH, and the presence of other compounds can affect its reactivity and stability. For instance, it’s recommended to store this compound at ambient temperatures . Furthermore, safety handling suggests that it may cause skin and eye irritation, and may be harmful if swallowed, in contact with skin, or if inhaled .
properties
IUPAC Name |
3-bromo-5-fluoroaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrFN/c7-4-1-5(8)3-6(9)2-4/h1-3H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGZAVSDIXFIWHJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60567063 | |
Record name | 3-Bromo-5-fluoroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60567063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
134168-97-1 | |
Record name | 3-Bromo-5-fluoroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60567063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromo-5-fluoroaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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